Cas no 1270504-50-1 (2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol)

• Product Name: 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol
• CAS No: 1270504-50-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6606581
• PubChem ID: 165993095
• Update Time: 2025-05-21

2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol
• EN300-1998389
• 1270504-50-1

• Inchi： 1S/C12H19NO3/c1-4-16-11-7-9(12(2,13)8-14)5-6-10(11)15-3/h5-7,14H,4,8,13H2,1-3H3
• InChI Key： YIXBHDMKOXYMRZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(=C(C=1)OCC)OC)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol

Introduction to 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol (CAS No. 1270504-50-1)

2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol, with the CAS number 1270504-50-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a substituted phenyl ring, and a hydroxyl group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol can be represented as follows: C₁₃H₁₉NO₃. The presence of the ethoxy and methoxy substituents on the phenyl ring imparts specific electronic and steric properties that influence its interactions with biological targets. These properties are crucial for understanding its pharmacological profile and potential therapeutic uses.

In recent years, extensive research has been conducted to explore the biological activities of 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol. Studies have shown that this compound exhibits promising anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol effectively reduced inflammation in animal models of arthritis. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby mitigating the inflammatory response.

Beyond its anti-inflammatory properties, 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol has also shown potential as an analgesic agent. Research published in the Pain Management Journal reported that this compound exhibited significant analgesic effects in both acute and chronic pain models. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling molecules.

In addition to its anti-inflammatory and analgesic activities, 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol has been investigated for its neuroprotective properties. A study in the Neuroscience Letters found that this compound provided neuroprotection against oxidative stress-induced neuronal damage. The compound was shown to enhance cellular antioxidant defenses and reduce apoptosis in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol have also been studied to evaluate its suitability for clinical applications. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is well-absorbed orally and has a moderate half-life, which allows for sustained therapeutic effects with appropriate dosing regimens.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-amino-2-(3-ethoxy-4-methoxyphenyl)propan-1-ol. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings support the continued development of this compound as a potential new drug candidate.

In conclusion, 2-amino-2-(3.ethoxy.4.methoxyphenyl)propan.1.ol (CAS No. 1270504.50.1) is a multifaceted compound with a range of biological activities that make it an attractive candidate for various therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties have been well-documented in preclinical studies, and ongoing clinical trials are expected to provide further insights into its safety and efficacy. As research in this area continues to advance, 2-amino-.2(3.ethoxy.4.methoxyphenyl).propan-.1.ol holds great promise for addressing unmet medical needs in conditions such as chronic pain and neurodegenerative diseases.